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Compound of Interest

Compound Name: 1,3-Diisopropylurea-d14

Cat. No.: B15557294

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of 1,3-
Diisopropylurea-d14, a deuterated derivative of 1,3-Diisopropylurea, based on available

safety data for the parent compound.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure you are wearing appropriate personal

protective equipment (PPE). This includes chemical-resistant gloves, safety goggles or

glasses, and a lab coat.[1][2] All handling should be conducted in a well-ventilated area or

under a chemical fume hood to avoid inhalation of any dust or vapors.[1][3]

Key Safety Information:

Hazard Statements: 1,3-Diisopropylurea is harmful if swallowed, causes skin irritation, and

can cause serious eye irritation.[1][4]

First Aid:
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Eyes: Immediately flush with plenty of water for at least 15 minutes, holding eyelids open.

[3][4]

Skin: Wash off immediately with soap and plenty of water.[1][3]

Ingestion: If swallowed, rinse the mouth with water and call a physician.[4] Do not induce

vomiting.

Inhalation: Move the person to fresh air.[1][3]

Step-by-Step Disposal Procedure
The recommended disposal method for 1,3-Diisopropylurea-d14 involves incineration by a

licensed waste disposal company.

Collection:

Carefully collect the waste material in a suitable, closed, and clearly labeled container.[4]

Avoid creating dust.[1]

For spills, cover the powder with a plastic sheet to minimize spreading, then mechanically

take it up and place it in the designated waste container.[1]

Solvent Treatment (Incineration Preparation):

The material can be dissolved or mixed with a combustible solvent.[4] This prepares it for

chemical incineration.

Incineration:

The mixture should be burned in a chemical incinerator equipped with an afterburner and

scrubber to ensure complete combustion and neutralization of harmful byproducts.[4]

Regulatory Compliance:

All disposal activities must be in accordance with applicable local, regional, and national

laws and regulations.[1] Do not allow the substance to enter soil, surface water, or drains.

[4]
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Quantitative Data Summary
Property Value Source

Molecular Formula C7H2D14N2O N/A

Molecular Weight 158.31 g/mol (for d14) N/A

Melting Point 185 °C [5]

Boiling Point 265 °C [5]

Storage Temperature 10°C - 25°C [4][5]
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Caption: Workflow for the safe disposal of 1,3-Diisopropylurea-d14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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